Cas no 14992-62-2 (Acetylcarnitine)

Acetylcarnitine structure

Product Name:Acetylcarnitine

CAS No:14992-62-2

MF:C₉H₁₇NO₄

MW:203.23558306694

CID:49990

PubChem ID:1

Update Time:2025-09-28

Acetylcarnitine Chemical and Physical Properties

Names and Identifiers

- Acetylcarnitine
- Acetyl-DL-carnitine
- 2-(Acetyloxy)-3-carboxy-N,N,N-trimethyl-1-propanaminium inner salt
- (N) ACETYL-L-CARNITINE
- Acetyllcarnitine
- ACETYL-L-CARNITINE
- 3-acetoxy-4-(trimethylammonio)butyrate
- 3-acetyloxy-4-(trimethylazaniumyl)butanoate
- 3-Carboxylato-2-acetyloxy-N,N,N-trimethyl-1-propanaminium
- acetyl D-carnitine
- acetyl L(-)carnitine
- acetylcarnitine zwitterion
- carnitine acetate
- O-Acety-carnitine
- O-ACETYL CARNITINE
- O-acetyl-L-carnitine
- AS-82719
- (3-CARBOXY-2-HYDROXYPROPYL)TRIMETHYLAMMONIUM HYDROXIDE INNER SALT ACETATE
- ACETYLCARNITINE DL-FORM
- D/L -ACETYL-CARNITINE
- SCHEMBL69781
- DTXSID2048117
- UNII-07OP6H4V4A
- 1-Propanaminium, 2-(acetoxy)-3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt, (+-)-
- CHEBI:73024
- (+/-)-acetylcarnitine
- 14992-62-2
- FT-0778235
- AMMONIUM, (3-CARBOXY-2-HYDROXYPROPYL)TRIMETHYL-, HYDROXIDE, INNER SALT, ACETATE
- 1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, inner salt
- LMFA07070060
- bmse000142
- CS-0102945
- 3-(acetyloxy)-4-(trimethylazaniumyl)butanoate
- HY-126358
- Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, acetate, DL-
- 3-(acetyloxy)-4-(trimethylammonio)butanoate
- Acetyl carnitine
- ACETYLCARNITINE RACEMATE [MI]
- Q27140241
- O-ACETYL-DL-CARNITINE
- DL-O-Acetylcarnitine
- ACETYLCARNITINE, (+/-)-
- NS00074255
- DL-Acetylcarnitine
- 870-77-9
- ACETYLCARNITINE, DL-
- 1-Propanaminium, 2-(acetoxy)-3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt, (+-)- (9CI)
- 07OP6H4V4A
- 3-Acetoxy-4-(trimethylammonio)butanoate
- ACETYL CARNITINE [INCI]
- 1-Propanaminium, 2-(acetoxy)-3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt, (+-)-(9CI)
- G90449
- ACETYLCARNITINE RACEMATE
- DTXCID5028089
- Inchi： 1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3
- InChI Key： RDHQFKQIGNGIED-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

Exact Mass: 203.11600
Monoisotopic Mass: 203.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.4A^2
XLogP3: 0.4

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 66.43000
LogP: -1.23570

Acetylcarnitine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AA75141-5mg	1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, inner salt	14992-62-2	98%	5mg	$95.00	2024-04-20
A2B Chem LLC	AA75141-10mg	1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, inner salt	14992-62-2	98%	10mg	$135.00	2024-04-20
A2B Chem LLC	AA75141-25mg	1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, inner salt	14992-62-2	98%	25mg	$245.00	2024-04-20
A2B Chem LLC	AA75141-50mg	1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, inner salt	14992-62-2	95%	50mg	$263.00	2024-04-20
A2B Chem LLC	AA75141-100mg	1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, inner salt	14992-62-2	95%	100mg	$436.00	2024-04-20
A2B Chem LLC	AA75141-250mg	1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, inner salt	14992-62-2	95%	250mg	$756.00	2024-04-20
Ambeed	A349736-50mg	3-Acetoxy-4-(trimethylammonio)butanoate	14992-62-2	95%	50mg	$328.0	2025-03-03
Ambeed	A349736-100mg	3-Acetoxy-4-(trimethylammonio)butanoate	14992-62-2	95%	100mg	$545.0	2025-03-03
Ambeed	A349736-250mg	3-Acetoxy-4-(trimethylammonio)butanoate	14992-62-2	95%	250mg	$945.0	2025-03-03
Ambeed	A349736-25mg	3-Acetoxy-4-(trimethylammonio)butanoate	14992-62-2	95%	25mg	$191.0	2025-03-03

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